Cas no 375853-83-1 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine; trifluoroacetic acid)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine; trifluoroacetic acid structure
375853-83-1 structure
Product Name:4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine; trifluoroacetic acid
CAS No:375853-83-1
MF:C13H21BF3NO4
MW:323.116354703903
CID:6807776
PubChem ID:68916582
Update Time:2025-01-16

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL4111685
    • F96189
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine;2,2,2-trifluoroacetic acid
    • 375853-83-1
    • KDXFZZHTAFSXQO-UHFFFAOYSA-N
    • DB-395576
    • 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,2,3,6-TETRAHYDROPYRIDINE TRIFLUOROACETIC ACID
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine; trifluoroacetic acid
    • Inchi: 1S/C11H20BNO2.C2HF3O2/c1-10(2)11(3,4)15-12(14-10)9-5-7-13-8-6-9;3-2(4,5)1(6)7/h5,13H,6-8H2,1-4H3;(H,6,7)
    • InChI Key: KDXFZZHTAFSXQO-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O1B(C2=CCNCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 323.1515728Da
  • Monoisotopic Mass: 323.1515728Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8Ų
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